![molecular formula C18H19N3O5S3 B2513050 N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide CAS No. 923244-80-8](/img/structure/B2513050.png)
N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-3-(ethylsulfonyl)benzamide, also known as DMTB-Et, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications.
Scientific Research Applications
Applications in Antioxidant Capacity Assays
ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways This review focuses on the ABTS/potassium persulfate decolorization assay, a prevalent method for measuring antioxidant capacity. It elucidates the specific reaction pathways involved, including the formation of coupling adducts with ABTS•+ by certain antioxidants, primarily of phenolic nature. It also discusses the oxidative degradation of these adducts into marker compounds, highlighting the need for further exploration of the extent and relevance of these reactions in the total antioxidant capacity measure. The review emphasizes the specificity of such reactions and their potential impact on comparisons between different antioxidants, recommending the use of ABTS-based assays with certain reservations, particularly for tracking changes in the same antioxidant system during storage and processing (Ilyasov et al., 2020).
Importance in Medicinal Chemistry
Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry A Comprehensive Review
Benzothiazole derivatives are highlighted for their significant biological activities and low toxicity. This review details the central role of the benzothiazole scaffold in medicinal chemistry, showcasing its presence in various bioactive natural and synthetic molecules. It comprehensively covers the pharmacological activities of benzothiazole derivatives, including antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, anti-cancer activities, and more. The review underlines benzothiazole as an evolving and promising compound in medicinal chemistry due to its extensive applications and the variety of biological activities influenced by structural variations, particularly substitutions on the C-2 and C-6 carbon atoms (Bhat & Belagali, 2020).
Properties
IUPAC Name |
N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-ethylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O5S3/c1-4-28(23,24)13-7-5-6-12(10-13)17(22)20-18-19-15-9-8-14(11-16(15)27-18)29(25,26)21(2)3/h5-11H,4H2,1-3H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIVJNQVWMYCZCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.